Cas no 62033-97-0 (Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-)
62033-97-0 structure
Product Name:Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
CAS No:62033-97-0
MF:C20H25N3O5
MW:387.42960524559
CID:460127
PubChem ID:71390508
Update Time:2025-04-19
Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
- N,N-dibutyl-4-(2,4-dinitrophenoxy)aniline
- DTXSID30812411
- 62033-97-0
-
- Inchi: 1S/C20H25N3O5/c1-3-5-13-21(14-6-4-2)16-7-10-18(11-8-16)28-20-12-9-17(22(24)25)15-19(20)23(26)27/h7-12,15H,3-6,13-14H2,1-2H3
- InChI Key: RBXMJALUIROUGA-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1)N(CCCC)CCCC
Computed Properties
- Exact Mass: 387.17955
- Monoisotopic Mass: 387.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 98.75
Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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